Cas no 3854-04-4 (Oxotremorine M iodide)

Oxotremorine M iodide structure
Oxotremorine M iodide structure
Product Name:Oxotremorine M iodide
CAS No:3854-04-4
MF:C11H19IN2O
MW:322.185835123062
CID:1489924
PubChem ID:3027782
Update Time:2025-04-21

Oxotremorine M iodide Chemical and Physical Properties

Names and Identifiers

    • N,N,N-trimethyl-4-(2-oxopyrrolidin-1-yl)but-3-yn-1-aminium iodide
    • Oxotremorine M
    • trimethyl-[4-(2-oxopyrrolidin-1-yl)but-2-ynyl]azanium:iodide
    • Oxotremorine M iodide
    • Tox21_500954
    • 2-Butyn-1-aminium, 4-(2-oxo-1-pyrrolidinyl)-N,N,N-trimethyl-, iodide
    • MS-24768
    • 63939-65-1
    • GLXC-03542
    • 3854-04-4
    • HMS3678J11
    • SR-01000075338-1
    • oxotremorine methiodide
    • O-100
    • N,N,N-Trimethyl-4-(2-oxopyrrolidin-1-yl)but-2-yn-1-aminium iodide
    • SMR000326788
    • NCGC00261639-01
    • SCHEMBL22468335
    • AKOS024456364
    • G12129
    • VVLMSCJCXMBGDI-UHFFFAOYSA-M
    • N,N,N,-Trimethyl-4-(2-oxo-1-pyrrolidinyl)-2-butyn-1-ammonium iodide
    • N,N,N-Trimethyl-4-(2-oxo-1-pyrolidinyl)-2-butyn-1-ammonium iodide
    • HMS3267E18
    • NCGC00094256-01
    • HMS501C21
    • HY-101372A
    • AMY16927
    • LP00954
    • Oxotremorine M, solid
    • CS-0021245
    • Oxotremorine-M iodide
    • ER95520000
    • CCG-222258
    • HMS3414J13
    • EU-0100954
    • trimethyl-[4-(2-oxopyrrolidin-1-yl)but-2-ynyl]azanium;iodide
    • HMS3262P10
    • N,N,N-Trimethyl-4-(2-oxopyrrolidin-1-yl)but-2-yn-1-aminiumiodide
    • SR-01000075338
    • HMS3372B22
    • MLS000859927
    • 4-(2-Oxo-1-pyrrolidinyl)-N,N,N-trimethyl-2-butyn-1-aminium iodide
    • NIOSH/ER9552000
    • N,N,N-Trimethyl-4-(2-oxo-1-pyrrolidinyl)-2-butyn-1-ammonium iodide
    • N,N,N-Trimethyl-4-(2-oxo-1-pyrolidinyl)-2-butyn-1-ammoniumiodide
    • SR-01000075338-3
    • CHEMBL23957
    • DTXSID30981277
    • Oxotremorine M (iodide)
    • HMS2233F17
    • MDL: MFCD00055133
    • Inchi: 1S/C11H19N2O.HI/c1-13(2,3)10-5-4-8-12-9-6-7-11(12)14;/h6-10H2,1-3H3;1H/q+1;/p-1
    • InChI Key: VVLMSCJCXMBGDI-UHFFFAOYSA-M
    • SMILES: [I-].O=C1CCCN1CC#CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 302.9051
  • Monoisotopic Mass: 322.05421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

Oxotremorine M iodide Pricemore >>

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